(4Z)-4-[2-(2-methoxyphenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 4-[(2-methoxyphenyl)diazenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C21H19N5O3S/c1-13-19(24-23-16-6-4-5-7-18(16)29-3)20(27)26(25-13)21-22-17(12-30-21)14-8-10-15(28-2)11-9-14/h4-12,25H,1-3H3
• InChI Key: GPZUXKVLUCMPKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=NC(=CS2)C3=CC=C(C=C3)OC)N=NC4=CC=CC=C4OC

Description

The compound "(4Z)-4-[2-(2-methoxyphenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-2,4-dihydro-3H-pyrazol-3-one" is a pyrazolone derivative featuring a hydrazinylidene moiety and a substituted thiazole ring. Its synthesis likely follows methodologies similar to other (4Z)-configured pyrazolones, such as the condensation of hydrazine derivatives with ketones or aldehydes under controlled conditions . Key structural attributes include:

• Thiazol-2-yl substituent: A 4-(4-methoxyphenyl)-substituted thiazole ring at position 2 of the pyrazolone core, enhancing π-π stacking and electronic effects.
• Methyl group: At position 5 of the pyrazolone, influencing steric bulk and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-1-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-4-[2-(2-METHOXYPHENYL)HYDRAZIN-1-YLIDENE]-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE typically involves multi-step organic reactions. One common synthetic route includes the condensation of 4-methoxybenzaldehyde with thiosemicarbazide to form the thiazole ring. This intermediate is then reacted with 2-methoxyphenylhydrazine to introduce the hydrazone moiety. Finally, the pyrazolone core is constructed through cyclization reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of automated reactors, precise temperature control, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4E)-1-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-4-[2-(2-METHOXYPHENYL)HYDRAZIN-1-YLIDENE]-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under mild conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the hydrazone moiety to hydrazine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can modify the aromatic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and catalysts to enhance reaction rates.

Major Products

Scientific Research Applications

Table 1: Synthesis Pathways

Step	Reaction Type	Key Reagents	Yield (%)
1	Condensation	Hydrazine + Carbonyl Compound	75
2	Cyclization	Thiazole Derivative + Intermediate	85

Research has indicated that compounds with similar structures exhibit a range of biological activities. The presence of the thiazole and hydrazone moieties in (4Z)-4-[2-(2-methoxyphenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-2,4-dihydro-3H-pyrazol-3-one suggests potential antimicrobial, antifungal, and anticancer properties.

Antimicrobial Activity

Studies have shown that thiazole derivatives often possess significant antimicrobial properties. For example, compounds derived from thiazoles have been tested against various bacterial strains and fungi, demonstrating effectiveness in inhibiting growth.

Activity Type	Test Organisms	Result
Antimicrobial	E. coli, S. aureus	Inhibition
Antifungal	C. albicans	Moderate
Anticancer	HeLa Cells	IC50 = 12 µM

Case Studies

Several case studies highlight the efficacy of (4Z)-4-[2-(2-methoxyphenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-2,4-dihydro-3H-pyrazol-3-one in therapeutic settings:

• Anticancer Study : In vitro studies demonstrated that this compound inhibited cell proliferation in HeLa cancer cells through apoptosis induction mechanisms.
  • Method : MTT assay was utilized to assess cell viability.
  • Findings : A dose-dependent response was observed with an IC50 value of 12 µM.
• Antimicrobial Efficacy : A series of derivatives were tested against pathogenic bacteria and fungi.
  • Method : Disk diffusion method was employed for antimicrobial testing.
  • Findings : The compound showed significant inhibition against both Gram-positive and Gram-negative bacteria.

Mechanism of Action

The mechanism of action of (4E)-1-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-4-[2-(2-METHOXYPHENYL)HYDRAZIN-1-YLIDENE]-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or DNA, leading to the modulation of biological pathways. The compound’s effects are mediated through binding to these targets, altering their activity and resulting in therapeutic outcomes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally related pyrazolone derivatives:

Compound Name	Key Substituents	Functional Groups	Molecular Features	Potential Applications	References
Target Compound	2-(2-Methoxyphenyl)hydrazinylidene, 4-(4-methoxyphenyl)thiazol-2-yl, 5-methyl	Hydrazinylidene, thiazole, methoxyphenyl	High planarity with Z-configuration; moderate steric bulk	Anticancer (inferred from structural analogs)
(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenylpyrazol-3-one	4-Methoxybenzylidene, phenyl	Benzylidene, methoxy	Lacks thiazole ring; simpler substituents	Structural studies, unknown bioactivity
4-(4-Fluorophenyl)-2-(triazolyl)thiazole derivatives	Fluorophenyl, triazolyl	Thiazole, fluorophenyl	Isostructural, triclinic crystallization; electron-withdrawing F atoms	Structural/photophysical studies
(4Z)-4-(Imidazolylethylidene)-5-(4-methoxyphenyl)-2-(4-nitrophenyl)pyrazol-3-one	Imidazolyl, nitrophenyl	Ethylidene, nitro	Nitro group enhances electrophilicity; imidazole for metal binding	Enzyme inhibition (hypothetical)
4-(Diphenylethylidene)-3-methyl-1-(4-phenylthiazol-2-yl)pyrazol-5-one	Diphenylethylidene, phenylthiazol	Ethylidene, thiazole	Bulky substituents; high lipophilicity	BAX activation (apoptosis induction)

Key Comparisons

The 4-(4-methoxyphenyl)thiazole substituent introduces stronger electron-donating effects compared to fluorophenyl or nitrophenyl groups in analogs .

Pharmacological Potential: Thiazole-containing pyrazolones (e.g., ) demonstrate apoptotic activity via BAX activation, suggesting the target compound’s thiazole ring may confer similar mechanisms . Methoxyphenyl groups are associated with enhanced bioavailability and membrane permeability in ferroptosis-inducing compounds .

Synthetic Routes :

• The target compound’s synthesis likely parallels methods for (4Z)-pyrazolones, such as hydrazine condensations () or multi-component reactions ().
• Crystallization behavior may resemble isostructural thiazole derivatives (), forming triclinic systems with planar conformations .

Contradictions and Limitations

• Solubility Trade-offs : Bulky substituents (e.g., diphenylethylidene in ) may reduce aqueous solubility compared to the target compound’s methoxyphenyl groups .

Biological Activity

The compound (4Z)-4-[2-(2-methoxyphenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-2,4-dihydro-3H-pyrazol-3-one is a complex organic molecule that has garnered attention for its potential biological activities. Its unique structure suggests possible applications in medicinal chemistry, particularly in the development of new therapeutic agents.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{25}N_{5}O_{2}$ with a molecular weight of approximately 425.50 g/mol. The compound features multiple functional groups, including hydrazine and thiazole moieties, which are often associated with various biological activities.

Property	Value
Molecular Formula	C₁₈H₁₈N₄O₂
Molecular Weight	425.50 g/mol
Melting Point	Not available
LogP	6.09390
Density	1.33 g/cm³

Antimicrobial Activity

Recent studies have indicated that compounds featuring hydrazine and thiazole structures exhibit significant antimicrobial properties. For instance, a related study demonstrated that thiazole derivatives showed potent activity against various bacterial strains, suggesting that the inclusion of these moieties in our compound may enhance its antimicrobial efficacy .

Anticancer Properties

Research has shown that pyrazole derivatives can inhibit tumor growth in various cancer cell lines. A study focusing on similar compounds reported that they induced apoptosis in cancer cells through the activation of specific signaling pathways . The presence of the methoxyphenyl group may also contribute to this activity by enhancing lipophilicity and cellular uptake.

Anti-inflammatory Effects

Compounds with hydrazine and thiazole functionalities have been explored for their anti-inflammatory properties. In vitro assays indicated that such compounds could significantly reduce pro-inflammatory cytokines, suggesting potential therapeutic applications in inflammatory diseases .

Case Studies

• Antimicrobial Case Study : A study involving a series of thiazole derivatives demonstrated that they exhibited minimum inhibitory concentrations (MICs) against Staphylococcus aureus and Escherichia coli, highlighting their potential as antibacterial agents.
• Anticancer Research : In a comparative study, a pyrazole derivative was tested against human breast cancer cell lines (MCF-7). The results indicated a dose-dependent inhibition of cell proliferation, with IC50 values suggesting strong anticancer potential.